Cas no 56951-00-9 (Ethyl 2,6-dihydroxy-4-methylnicotinate)

• Product Name: Ethyl 2,6-dihydroxy-4-methylnicotinate
• CAS No: 56951-00-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 370435
• PubChem ID: 229164
• Update Time: 2025-08-02

Ethyl 2,6-dihydroxy-4-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dihydroxy-4-methylnicotinate
• (3Z)-3-(ethoxy-hydroxy-methylidene)-4-methyl-pyridine-2,6-dione
• 3-[ethoxy(hydroxy)methylidene]-4-methylpyridine-2,6-dione
• 3-Pyridinecarboxylicacid, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, ethyl ester
• (3Z)-3-[ethoxy(hydroxy)methylidene]-4-methylpyridine-2,6(1H,3H)-dione
• NSC22593
• DTXSID70972407
• AKOS004902082
• 56951-00-9
• Ethyl2,6-dihydroxy-4-methylnicotinate
• SCHEMBL11584159
• NSC-22593
• SB54602
• ETHYL 2,6-DIHYDROXY-4-METHYLPYRIDINE-3-CARBOXYLATE

• Inchi： 1S/C9H11NO4/c1-3-14-9(13)7-5(2)4-6(11)10-8(7)12/h4H,3H2,1-2H3,(H2,10,11,12)
• InChI Key： WYOOCSFQISHBAA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(NC(C=C1C)=O)O)=O

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.292
• Boiling Point: 307.3°Cat760mmHg
• Flash Point: 139.7°C
• Refractive Index: 1.538
• PSA: 79.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2,6-dihydroxy-4-methylnicotinate

Ethyl 2,6-Dihydroxy-4-Methylnicotinate: A Comprehensive Overview

Ethyl 2,6-dihydroxy-4-methylnicotinate, also known by its CAS number 56951-00-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in the synthesis of niacin (vitamin B3). The structure of ethyl 2,6-dihydroxy-4-methylnicotinate is characterized by a pyridine ring with hydroxyl groups at positions 2 and 6, a methyl group at position 4, and an ethyl ester substituent. These structural features contribute to its unique chemical properties and potential applications.

The synthesis of ethyl 2,6-dihydroxy-4-methylnicotinate involves a series of well-established organic reactions. Typically, the starting material is nicotinic acid, which undergoes methylation at the 4-position to form methyl nicotinate. Subsequent hydroxylation at positions 2 and 6 can be achieved through various oxidation or substitution reactions. Finally, the conversion of the carboxylic acid group to an ethyl ester is accomplished via esterification using ethanol in the presence of an acid catalyst. This multi-step synthesis highlights the importance of precise control over reaction conditions to ensure high yield and purity.

One of the most notable applications of ethyl 2,6-dihydroxy-4-methylnicotinate is in the field of pharmaceuticals. Recent studies have explored its potential as a precursor for bioactive compounds with antioxidant and anti-inflammatory properties. For instance, researchers have demonstrated that this compound can be converted into derivatives that exhibit significant radical scavenging activity, making them promising candidates for use in skincare products or as dietary supplements.

In addition to its pharmacological applications, ethyl 2,6-dihydroxy-4-methylnicotinate has also found utility in the food industry as a flavor enhancer and stabilizer. Its ability to interact with taste receptors makes it a valuable ingredient in food formulations aimed at enhancing sensory experiences without altering the nutritional profile significantly.

Recent advancements in analytical techniques have enabled a deeper understanding of the molecular interactions involving ethyl 2,6-dihydroxy-4-methylnicotinate. For example, computational modeling studies have revealed that the hydroxyl groups at positions 2 and 6 play a critical role in stabilizing hydrogen bonds within biological systems. This insight has paved the way for innovative approaches in drug delivery systems where such interactions are crucial for bioavailability.

Furthermore, ethyl 2,6-dihydroxy-4-methylnicotinate has been investigated for its role in metabolic pathways. Studies suggest that it may influence lipid metabolism by modulating key enzymes involved in fatty acid oxidation. This finding opens up new avenues for its application in managing metabolic disorders such as obesity and type 2 diabetes.

In conclusion, ethyl 2,6-dihydroxy-4-methylnicotinate (CAS No. 56951-00-9) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.